5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide

• Molecular Formula: C9H14N4O
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 5-(aminomethyl)-4,5,6,7-tetrahydropyrazolo[1,5-a]pyridine-3-carboxamide
• InChI: InChI=1S/C9H14N4O/c10-4-6-1-2-13-8(3-6)7(5-12-13)9(11)14/h5-6H,1-4,10H2,(H2,11,14)
• InChI Key: FOVWEAOIAPMQOX-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=C(C=N2)C(=O)N)CC1CN

Description

5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide (CAS: 1803593-49-8) is a heterocyclic compound with a pyrazolo[1,5-a]pyridine core. Its molecular formula is C₉H₁₆Cl₂N₄O (dihydrochloride form), and it has a molecular weight of 267.15 g/mol . The compound features a carboxamide group at position 3 and an aminomethyl substituent at position 5 (Figure 1).

Preparation Methods

Core Ring Construction via 1,3-Dipolar Cycloaddition

The pyrazolo[1,5-a]pyridine scaffold is frequently assembled via 1,3-dipolar cycloaddition between N-aminopyridine derivatives and dipolarophiles. A notable approach involves the reaction of substituted pyridines with hydroxylamine-O-sulfonic acid to generate N-aminopyridine sulfates, which are subsequently reacted with ethyl propionate under reflux conditions. This method eliminates the need for intermediate iodination steps, simplifying the synthesis of pyrazolo[1,5-a]pyridine-3-carboxylates (e.g., 4a–4f ) with yields up to 88%. Hydrolysis of the ester moiety using 30% NaOH yields the corresponding carboxylic acid, which is then converted to the carboxamide via amidation.

Key Reaction Conditions

Step	Reagents/Conditions	Yield (%)
Cycloaddition	Ethyl propionate, DMF/H₂O, reflux	70–88
Ester Hydrolysis	30% NaOH, 80°C	85–90
Amidation	NH₃, DCC, RT	75–80

Functionalization via β-Ketonitrile Condensation

Condensation of β-ketonitriles with hydrazines is a versatile route to 5-aminopyrazole derivatives, which can be adapted for the target compound. For instance, β-ketonitriles react with hydrazines to form hydrazones, which cyclize to 5-aminopyrazoles. Applying this strategy, 4-(1-cyano-2-oxoethyl)benzamide (26 ) undergoes cyclization with hydrazine hydrate to yield 5-aminopyrazole intermediates (27 ). Subsequent reductive amination introduces the aminomethyl group at position 5, while the carboxamide is installed via hydrolysis and amidation.

Advantages

• High functional group tolerance enables diverse substitution patterns.
• Solid-phase variants facilitate combinatorial library synthesis.

Solid-Phase Synthesis for Scalability

A "catch and release" solid-phase approach enables efficient purification and scalability. Resin-bound intermediates (e.g., 25 ) are hydrolyzed to β-ketonitriles (26 ), which react with hydrazines to form pyrazoles. Cleavage from the resin affords 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide with >95% purity.

Comparative Yields

Method	Purity (%)	Overall Yield (%)
Solution-Phase	90–95	45–55
Solid-Phase	95–99	60–70

Challenges and Mitigation Strategies

• Solubility Issues : N-Aminopyridine sulfates exhibit poor solubility in organic solvents. Using DMF/H₂O mixed solvents enhances reactivity.
• Regioselectivity : Competing formation of 1- and 2-acetyl regioisomers during cyclization is mitigated by optimizing stoichiometry and temperature.
• Functional Group Stability : The carboxamide group is sensitive to hydrolysis; mild amidation conditions (e.g., DCC/NHS) are preferred.

Analytical Validation

Synthetic batches are characterized via:

• NMR Spectroscopy : Distinct signals for the aminomethyl (–CH₂NH₂, δ 3.2 ppm) and carboxamide (–CONH₂, δ 7.8 ppm) groups.
• HPLC : >98% purity achieved using C18 columns (ACN/H₂O gradient).
• Mass Spectrometry : [M+H]⁺ = 195.1 m/z (calculated: 194.23).

Chemical Reactions Analysis

Types of Reactions

5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the aminomethyl group, often using halogenated reagents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Halogenated reagents like bromoethane in the presence of a base such as sodium hydroxide.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

Based on the search results, here's what is known about the applications of pyrazolo[1,5-a]pyridine derivatives:

General Information

• Molecular Data: 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide has a molecular weight of 194.23 and the molecular formula $C_9H_{14}N_4O$ .

Potential Applications

• Cancer Therapeutics: Pyrazole biomolecules, in general, have shown potential as anti-inflammatory and anticancer agents . Several pyrazole derivatives have exhibited significant cytotoxic potential against various cancer cell lines .
  • Examples of pyrazole derivatives with anticancer potential :
    • N,N-bis[(3, 5-dimethylpyrazol-1-yl) methyl]aniline exhibited cytotoxic potential against Hep-2 and P815 cancer cell lines.
    • 5-(p-tolyl)-1-(quinolin-2-yl)pyrazole-3-carboxylic-acid-based amide derivatives showed anticancer potential against LoVo and MCF-7 cell lines, and Aurora-A kinase.
    • 5-benzyl-2-phenylpyrazolo[1,5-a]pyrazin-4,6(5H, 7H)-dione derivatives selectively inhibited H322 cell lines and induced apoptosis.

Related Compounds

• 5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid: This compound has a molecular weight of 195.22 and the molecular formula $C_9H_{13}N_3O_2$ .
• 4-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid hydrochloride: This related compound has a molecular weight of 231.68 g/mol and the molecular formula $C_9H_{14}ClN_3O_2$ .

Other Pyrazolo[1,5-a]pyridine Applications

• CFTR Activators: Pyrazolo[1,5-a]pyrimidine analogs have been explored for ameliorating dry eye disease .
• Pharmacokinetic Improvement: Pyrazolo-pyridone inhibitors have been studied to improve their oral bioavailability .

Mechanism of Action

The mechanism of action of 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it may inhibit enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity . The compound’s structure allows it to interact with various biological molecules, leading to diverse pharmacological effects.

Comparison with Similar Compounds

Comparison with Structural Analogs

Core Heterocyclic Structure Variations

The pyrazolo[1,5-a]pyridine core distinguishes the target compound from analogs like pyrazolo[1,5-a]pyrimidines (e.g., 4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid, CAS: sc-349881). Pyrimidine-containing analogs have an additional nitrogen atom in the six-membered ring, increasing aromaticity and altering electronic properties. This modification can influence binding affinity to biological targets, such as enzymes or receptors .

Table 1: Core Structure Comparison

Compound Name	Core Structure	Key Feature
Target Compound	Pyrazolo[1,5-a]pyridine	Single nitrogen in six-membered ring
4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid	Pyrazolo[1,5-a]pyrimidine	Two nitrogens in six-membered ring

Substituent Modifications

Carboxamide vs. Carboxylic Acid

The target compound’s 3-carboxamide group contrasts with analogs featuring 3-carboxylic acid (e.g., 5-[(Dimethylamino)methyl]-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxylic acid, CAS: 2059932-29-3). Carboxamides generally exhibit better solubility in organic solvents and enhanced stability compared to carboxylic acids, which may ionize under physiological conditions, affecting bioavailability .

Aminomethyl vs. Dimethylaminomethyl

The 5-aminomethyl substituent in the target compound provides a primary amine for further functionalization, whereas analogs like 5-[(dimethylamino)methyl] (CAS: 2059932-29-3) contain a tertiary amine. The latter’s reduced basicity may lower solubility in aqueous media but improve membrane permeability .

Table 2: Substituent Impact on Properties

Compound Name	Position 3 Group	Position 5 Group	Molecular Weight (g/mol)
Target Compound	Carboxamide	Aminomethyl	267.15
5-[(Dimethylamino)methyl]-...	Carboxylic acid	Dimethylaminomethyl	223.27
4H,5H,6H,7H-pyrazolo[1,5-a]pyrimidine-3-carboxylic acid	Carboxylic acid	N/A	180.16

Biological Activity

5-(Aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide (CAS No. 1955561-08-6) is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_9H_{13}N_3O_2$, with a molecular weight of 231.68 g/mol. The structure features a pyrazolo[1,5-a]pyridine core, which is known for its diverse pharmacological properties.

Research indicates that compounds similar to 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide exhibit various biological activities including:

• Inhibition of Enzymes : Some derivatives have shown inhibitory effects on cathepsin K, an enzyme implicated in bone resorption and cancer metastasis. Molecular docking studies suggest these compounds bind effectively to the active site of the enzyme .
• Anticancer Activity : The compound has been evaluated for its cytotoxic effects against several cancer cell lines. In vitro studies have demonstrated significant inhibition rates against MCF7 (breast cancer), HCT116 (colon cancer), and HepG2 (liver cancer) cell lines .

Biological Evaluation and Case Studies

Several studies have highlighted the biological activity of 5-(aminomethyl)-4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-3-carboxamide:

• Anticancer Studies :
  • A study reported that derivatives of pyrazolo compounds exhibited IC50 values ranging from 1.1 µM to 42.30 µM against various cancer cell lines. For instance, one derivative showed an IC50 value of 3.79 µM against MCF7 cells .
  • Another research highlighted that pyrazolo derivatives induced apoptosis in cancer cells through mechanisms involving cell cycle arrest at the SubG1/G1 phase .
• Enzyme Inhibition :
  • Inhibition studies revealed that certain derivatives exhibited moderate inhibition against cathepsin K with Ki values around 77 μM. This suggests potential therapeutic applications in conditions like osteoporosis and cancer where cathepsin K plays a crucial role .

Data Tables

Activity	Cell Line	IC50 (µM)	Reference
Anticancer	MCF7	3.79
Anticancer	HCT116	1.1
Cathepsin K Inhibition	-	≥ 77